Titanium(IV) isopropoxide

Catalog No.
S9098363
CAS No.
68585-67-1
M.F
C12H32O4Ti
M. Wt
288.25 g/mol
Availability
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Titanium(IV) isopropoxide

CAS Number

68585-67-1

Product Name

Titanium(IV) isopropoxide

IUPAC Name

propan-2-ol;titanium

Molecular Formula

C12H32O4Ti

Molecular Weight

288.25 g/mol

InChI

InChI=1S/4C3H8O.Ti/c4*1-3(2)4;/h4*3-4H,1-2H3;

InChI Key

RLJWTAURUFQFJP-UHFFFAOYSA-N

SMILES

CC(C)O.CC(C)O.CC(C)O.CC(C)O.[Ti]

solubility

Sol in anhydrous ethanol, ether, benzene, chloroform

Canonical SMILES

CC(C)O.CC(C)O.CC(C)O.CC(C)O.[Ti]

Tetraisopropyl titanate appears as a water-white to pale-yellow liquid with an odor like isopropyl alcohol. About the same density as water. Vapors heavier than air.

Titanium(IV) isopropoxide, also known as titanium tetraisopropoxide, is a chemical compound with the formula Ti{OCH(CH₃)₂}₄. It appears as a colorless to pale-yellow liquid with a characteristic odor similar to isopropyl alcohol. This compound is classified as an alkoxide of titanium(IV) and exhibits a tetrahedral molecular geometry, making it diamagnetic . Titanium(IV) isopropoxide is primarily utilized in organic synthesis and materials science due to its unique properties and reactivity.

  • Hydrolysis: When reacted with water, it produces titanium dioxide and isopropanol. The reaction can be represented as follows:
    Ti OCH CH 3 2 4+2H2OTiO2+4 CH3 2CHOH\text{Ti OCH CH 3 2 4}+2\text{H}_2\text{O}\rightarrow \text{TiO}_2+4\text{ CH}_3\text{ }_2\text{CHOH}
    This reaction is significant in the sol-gel process for synthesizing titanium dioxide-based materials .
  • Sharpless Epoxidation: Titanium(IV) isopropoxide serves as a catalyst in the Sharpless epoxidation process, which allows for the asymmetric synthesis of chiral epoxides from allylic alcohols .
  • Kulinkovich Reaction: It acts as a catalyst in the Kulinkovich reaction, facilitating the formation of cyclopropanes from alkenes and various nucleophiles .

Titanium(IV) isopropoxide can be synthesized through several methods:

  • Reaction with Titanium Tetrachloride: The most common method involves reacting titanium tetrachloride with isopropanol in the presence of ammonia. The reaction produces titanium(IV) isopropoxide along with hydrogen chloride:
    TiCl4+4 CH3 2CHOHTi OCH CH 3 2 4+4HCl\text{TiCl}_4+4\text{ CH}_3\text{ }_2\text{CHOH}\rightarrow \text{Ti OCH CH 3 2 4}+4\text{HCl}
  • Sol-Gel Process: This method involves hydrolyzing titanium(IV) isopropoxide in alcohol solutions to form titanium dioxide networks, which can be further processed into various nanostructures and thin films .

Titanium(IV) isopropoxide has a wide range of applications across various fields:

  • Materials Science: It serves as a precursor for titanium dioxide thin films and nanoparticles, which are important in coatings, pigments, and photocatalytic materials.
  • Organic Synthesis: It is extensively used as a catalyst in asymmetric synthesis reactions, including epoxidation and cyclopropanation.
  • Photovoltaics: The compound plays a role in the fabrication of polymer solar cells and other electronic materials due to its ability to form thin films .
  • Environmental

Research on interaction studies involving titanium(IV) isopropoxide typically focuses on its catalytic properties and reactivity with various organic substrates. Studies have demonstrated that it can effectively facilitate reactions involving alkylmagnesium halides and other nucleophiles under mild conditions. Its interactions often lead to high yields of desired products while maintaining selectivity in asymmetric synthesis .

Titanium(IV) isopropoxide shares similarities with other titanium alkoxides but has unique characteristics that distinguish it. Here are some comparable compounds:

Compound NameFormulaKey Features
Titanium(IV) methoxideTi(OCH₃)₄Smaller alkyl group; more prone to aggregation.
Titanium(IV) ethoxideTi(OEt)₄Similar reactivity; used in sol-gel processes.
Titanium(IV) butoxideTi(OBu)₄Larger alkyl group; different solubility properties.
Zirconium(IV) propoxideZr(OPr)₄Similar structure but different metal properties.

Uniqueness of Titanium(IV) Isopropoxide:

  • The presence of the isopropyl group allows for lower aggregation compared to smaller alkoxides, making it more suitable for specific applications like vapor phase deposition.
  • Its role in asymmetric synthesis distinguishes it from other titanium alkoxides that may not exhibit such catalytic activity.

Conventional Synthesis Routes

Reaction of Titanium Tetrachloride with Isopropanol

The predominant method for synthesizing titanium(IV) isopropoxide involves the direct reaction of titanium tetrachloride with isopropanol in the presence of ammonia as a hydrogen chloride scavenger [1] [2] [3]. This fundamental reaction proceeds according to the stoichiometric equation:

$$ \text{TiCl}4 + 4 \text{(CH}3\text{)}2\text{CHOH} \rightarrow \text{Ti}{\text{OCH(CH}3\text{)}2}4 + 4 \text{HCl} $$

The reaction mechanism involves the stepwise replacement of chloride ligands with isopropoxide groups through nucleophilic substitution [4]. Detailed kinetic studies have demonstrated that the reaction proceeds through intermediate complexes, with the consecutive addition of isopropanol molecules resulting in the formation of dimeric intermediates such as [TiCl₃(HOⁱPr)(μ-Cl)]₂ and [TiCl₂(OⁱPr)(HOⁱPr)(μ-Cl)]₂ [4].

The reaction is highly exothermic and produces corrosive hydrogen chloride as a coproduct, necessitating careful temperature control to prevent overheating and associated ignition risks [2]. Industrial implementation typically employs temperatures ranging from 25-80°C, with optimized conditions operating at 40-60°C to maximize yield while maintaining process safety [3]. The molar ratio of titanium tetrachloride to isopropanol is maintained at 1:4 to 1:4.5, with excess ammonia serving as both a hydrogen chloride neutralizing agent and reaction catalyst [1] [5].

The reaction exhibits first-order kinetics with respect to titanium tetrachloride concentration, and the reaction rate is significantly influenced by temperature, stirring efficiency, and the rate of hydrogen chloride removal from the reaction mixture [6]. Effective hydrogen chloride management is critical for achieving high yields, as accumulated hydrogen chloride can reverse the substitution reaction and reduce product formation [2].

Purification and Stabilization Techniques

Following synthesis, titanium(IV) isopropoxide requires extensive purification to remove residual chloride impurities, unreacted starting materials, and organic byproducts [7] [8]. The compound's high susceptibility to hydrolysis necessitates rigorous exclusion of moisture throughout all purification processes [9].

Vacuum distillation represents the most widely employed purification technique, operating at reduced pressures of 1-10 mmHg and temperatures of 80-120°C [8] [10]. This method achieves purities of 97-99% while minimizing thermal decomposition that would occur at atmospheric pressure distillation temperatures [7]. The distillation process must be conducted under rigorously anhydrous conditions using inert gas atmospheres to prevent hydrolytic degradation [11].

Fractional distillation under atmospheric pressure, while less commonly employed due to thermal stability concerns, can be utilized for industrial-scale purification when conducted at the compound's boiling point of 232-240°C [11] [12]. This technique achieves purities of 95-97% but requires precise temperature control to prevent decomposition through acetone elimination pathways [13].

For applications requiring ultra-high purity, molecular distillation operating at pressures below 0.001 mmHg and temperatures of 50-100°C can achieve purities exceeding 99.5% [12]. This technique minimizes thermal exposure through short residence times and extremely low operating pressures, making it particularly suitable for electronic-grade applications [14].

Crystallization techniques employing controlled cooling in anhydrous solvents can achieve purities of 98-99.5%, particularly when combined with recrystallization procedures [9]. However, this approach is limited by the compound's high solubility in most organic solvents and requires careful selection of crystallization media to prevent complex formation [7].

Chemical stabilization involves the addition of chelating agents such as acetylacetone, which forms stable complexes with titanium centers and reduces the rate of hydrolysis [15]. Modified titanium isopropoxide derivatives prepared through controlled acetylacetone complexation exhibit enhanced stability during storage and handling while maintaining reactivity for subsequent applications [15].

Advanced Manufacturing Approaches

High-Purity Nanoscale Production Methods

Advanced nanoscale production of titanium(IV) isopropoxide derivatives leverages controlled hydrolysis and sol-gel methodologies to generate materials with precisely controlled particle sizes and morphologies [16] [17]. These techniques enable the production of nanocrystalline titanium dioxide materials directly from titanium isopropoxide precursors through carefully controlled reaction parameters.

Sol-gel hydrolysis represents a fundamental approach where titanium isopropoxide undergoes controlled hydrolysis in alcoholic solutions at temperatures of 60-70°C for extended periods of 18-20 hours [18]. This method produces nanoparticles ranging from 3-150 nm in diameter, with particle size control achieved through manipulation of water-to-titanium ratios, pH conditions, and reaction temperature [18]. The resulting materials exhibit high surface areas and controlled crystalline phases, transitioning from anatase to rutile depending on subsequent thermal treatment conditions [19].

Solvothermal synthesis techniques employ titanium isopropoxide in conjunction with surfactant systems such as oleic acid and oleylamine to produce highly crystalline rhombic titanium dioxide nanocrystals [17]. Operating at 180°C for 22 hours in anhydrous ethanol environments, this method achieves particle sizes of 10-50 nm with narrow size distributions [17]. The surfactant molar ratios critically influence final particle morphology, with optimized titanium precursor to oleic acid to oleylamine ratios of 1:2:3 producing uniform rhombic nanocrystals [17].

Aerosol droplet decomposition represents an advanced technique for continuous nanoscale production, where titanium isopropoxide solutions are nebulized and subjected to thermal decomposition at temperatures ranging from 200-1500°C with residence times of 1-50 seconds [20] [21]. This method produces particles ranging from 20-695 nm depending on reactor conditions and precursor concentrations [20]. The technique enables precise control over crystalline phase formation, with anatase formation favored at lower temperatures and rutile formation occurring at elevated temperatures [20].

The peroxo titanic acid approach utilizes titanium alkoxide precursors to generate nanocrystalline particles through hydrogen peroxide-mediated chemistry at temperatures as low as 25-100°C [22]. This room-temperature method produces anatase nanoparticles with particle sizes of 5-30 nm and exhibits superior photocatalytic activity compared to conventional synthesis routes [22]. The technique offers advantages in terms of energy efficiency and reduced thermal stress on temperature-sensitive substrates [22].

Continuous Flow Synthesis Optimization

Continuous flow synthesis methodologies have emerged as transformative approaches for titanium isopropoxide production, offering enhanced process control, improved safety profiles, and scalable manufacturing capabilities [23] [24]. These systems leverage microreactor technology to achieve superior mass and heat transfer characteristics compared to conventional batch processes.

Interdigital micromixer systems represent the most sophisticated continuous flow approach, employing channel dimensions of 20-50 μm to facilitate rapid mixing through diffusion-controlled processes [25]. These systems operate with flow rates of 0.1-10 mL/min and residence times of 1-30 minutes, achieving temperature control within ±1°C [25]. The enhanced mixing efficiency exceeding 95% enables precise stoichiometric control and minimizes side reaction formation [25].

Slug flow reactor configurations utilize nitrogen gas injection to create segmented flow patterns that enhance mixing and mass transfer characteristics [26]. Operating with flow rates of 1-100 mL/min and residence times of 5-60 minutes, these systems achieve narrow particle size distributions with geometric standard deviations below 1.3 [26]. The slug flow regime prevents wall fouling and enables consistent residence time distributions throughout the reactor volume [26].

Falling film microreactor systems provide the highest throughput capabilities, operating with flow rates of 10-1000 mL/min and residence times of 0.5-10 minutes [24]. These systems achieve exceptional temperature control within ±0.5°C and mixing efficiencies exceeding 98% [24]. The microstructured film geometry maximizes surface area-to-volume ratios, enabling rapid heat transfer and precise reaction control [24].

Process optimization in continuous flow systems focuses on residence time distribution control, temperature uniformity, and reagent mixing homogeneity [25]. Computational fluid dynamics modeling enables prediction of flow patterns and optimization of reactor geometries to minimize dead zones and maximize conversion efficiency [25]. Advanced process control systems integrate real-time monitoring of temperature, pressure, and flow rates to maintain optimal reaction conditions [25].

Physical Description

Tetraisopropyl titanate appears as a water-white to pale-yellow liquid with an odor like isopropyl alcohol. About the same density as water. Vapors heavier than air.
Liquid
Liquid; mp = 18-20 deg C; [Merck Index] Colorless to light yellow liquid; [HSDB] Light yellow liquid; [MSDSonline]

Color/Form

Light-yellow liquid
Colorless to light-yellowish fluid

Hydrogen Bond Acceptor Count

4

Hydrogen Bond Donor Count

4

Exact Mass

288.1780002 g/mol

Monoisotopic Mass

288.1780002 g/mol

Boiling Point

220 °C @ 760 mm Hg

Heavy Atom Count

17

Vapor Density

9.8 (AIR= 1)

Density

0.9711 @ 20 °C/4 °C

Decomposition

When heated to decomposition it emits acrid smoke & irritating fumes.

Melting Point

Approx 20 °C

Methods of Manufacturing

Reaction of titanium tetrachloride with isopropanol.

General Manufacturing Information

All other basic inorganic chemical manufacturing
All other basic organic chemical manufacturing
All other chemical product and preparation manufacturing
All other petroleum and coal products manufacturing
Construction
Nonmetallic mineral product manufacturing (includes clay, glass, cement, concrete, lime, gypsum, and other nonmetallic mineral product manufacturing.
Paint and coating manufacturing
Plastic material and resin manufacturing
Plastics product manufacturing
2-Propanol, titanium(4+) salt (4:1): ACTIVE
IN FLUE GAS SORBENT
IN ADHESIVE, CONTROLLED-RELEASE PESTICIDE
... IN DENTAL COMPOSITIONS ... TO BOND TO ENAMEL.

Stability Shelf Life

FUMES IN AIR

Dates

Last modified: 02-18-2024

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